Cas no 138716-63-9 (5-(3,4-Dichlorophenyl)isoxazole)

• Product Name: 5-(3,4-Dichlorophenyl)isoxazole
• CAS No: 138716-63-9
• MF: C₉H₅Cl₂NO
• MW: 214.048100233078
• CID: 1068006
• PubChem ID: 2736053
• Update Time: 2025-09-22

5-(3,4-Dichlorophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichlorophenyl)isoxazole
• 5-(3,4-Dichlorophenyl)-1,2-oxazole
• CS-0328808
• Isoxazole, 5-(3,4-dichlorophenyl)-
• PS-7963
• MFCD02183535
• AKOS009159184
• 138716-63-9
• CHEMBL4212320
• DB-306165

• MDL： MFCD02183535
• Inchi： 1S/C9H5Cl2NO/c10-7-2-1-6(5-8(7)11)9-3-4-12-13-9/h1-5H
• InChI Key： IKNOHHYCVNOHER-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=NO1)Cl

Computed Properties

• Exact Mass: 212.9748192g/mol
• Monoisotopic Mass: 212.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

5-(3,4-Dichlorophenyl)isoxazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes